Cas no 1179360-90-7 (4-Methylpicolinimidamide hydrochloride)

• Product Name: 4-Methylpicolinimidamide hydrochloride
• CAS No: 1179360-90-7
• MF: C₇H₁₀ClN₃
• MW: 171.627399921417
• MDL: MFCD12755542
• CID: 1035090
• PubChem ID: 53484928
• Update Time: 2025-06-10

4-Methylpicolinimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Methylpicolinimidamide hydrochloride
• 4-Methyl-pyridine-2-carboxamidine
• hydrochloride
• AK130218
• 4-METHYLPICOLINIMIDAMIDE HCL
• TZ000800
• ST2401902
• AB0000442
• AX8242364
• 4-methylpyridine-2-carboximidamide;hydrochloride
• 4-Methylpyridine-2-carboximidamide--hydrogen chloride (1/1)
• DTXSID70704280
• A893254
• 4-Methylpicolinimidamidehydrochloride
• 4-METHYLPYRIDINE-2-CARBOXIMIDAMIDE HYDROCHLORIDE
• 4-Methyl-pyridine-2-carboxamidine; hydrochloride
• 1179360-90-7
• SCHEMBL22583256
• AKOS015844163
• SY109104
• 4-Methyl-pyridine-2-carboxamidine hydrochloride
• DB-106940
• CS-0038257
• W12205
• DS-6615
• MFCD12755542

• MDL： MFCD12755542
• Inchi： 1S/C7H9N3.ClH/c1-5-2-3-10-6(4-5)7(8)9;/h2-4H,1H3,(H3,8,9);1H
• InChI Key： PMQWCPOFTQFDGM-UHFFFAOYSA-N
• SMILES： Cl.N1C=CC(C)=CC=1C(=N)N

Computed Properties

• Exact Mass: 171.0563250g/mol
• Monoisotopic Mass: 171.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 4-Methylpicolinimidamide hydrochloride

Introduction to 4-Methylpicolinimidamide Hydrochloride (CAS No. 1179360-90-7)

4-Methylpicolinimidamide hydrochloride (CAS No. 1179360-90-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-MePicImHCl, is a derivative of picolinic acid and has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the chemical properties, biological activities, and recent research advancements related to 4-Methylpicolinimidamide hydrochloride.

Chemical Structure and Properties: The molecular formula of 4-Methylpicolinimidamide hydrochloride is C₈H₁₀N₃O·HCl, with a molecular weight of approximately 188.64 g/mol. The compound features a picolinic acid scaffold with a methyl group at the 4-position and an imidamide functional group. The presence of the imidamide group imparts unique chemical reactivity and biological activity to the molecule. The hydrochloride salt form enhances its solubility in aqueous solutions, making it suitable for various biological assays and pharmaceutical formulations.

Synthesis and Production: The synthesis of 4-Methylpicolinimidamide hydrochloride typically involves several steps, starting from commercially available picolinic acid or its derivatives. One common synthetic route involves the reaction of 4-methylpicolinic acid with ammonia to form the corresponding amide, followed by further modification to introduce the imidamide functionality. The final step involves the formation of the hydrochloride salt to improve solubility and stability. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, facilitating the production of this compound for research and development purposes.

Biological Activity and Mechanism of Action: Extensive studies have demonstrated that 4-Methylpicolinimidamide hydrochloride exhibits a range of biological activities, including neuroprotective effects, anti-inflammatory properties, and anticancer activity. One of the key mechanisms underlying its therapeutic potential is its ability to modulate neurotransmitter systems and signaling pathways involved in neuronal function and survival. For instance, it has been shown to enhance glutamate uptake in neuronal cells, thereby reducing excitotoxicity and protecting against neurodegeneration.

In addition to its neuroprotective effects, 4-Methylpicolinimidamide hydrochloride has been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The anticancer activity of 4-Methylpicolinimidamide hydrochloride has also been a focus of recent research. Studies have shown that it can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. For example, it has been reported to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. These findings suggest that 4-Methylpicolinimidamide hydrochloride may have potential as a novel therapeutic agent for cancer treatment.

Clinical Applications and Research Advancements: Despite its promising preclinical profile, 4-Methylpicolinimidamide hydrochloride is still in the early stages of clinical development. Several Phase I clinical trials are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from these trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported.

In parallel with clinical trials, ongoing research continues to explore new applications for 4-Methylpicolinimidamide hydrochloride. For instance, recent studies have investigated its potential as a neuroprotective agent in models of Alzheimer's disease and Parkinson's disease. These studies have provided valuable insights into the mechanisms by which this compound exerts its neuroprotective effects, paving the way for further translational research.

FUTURE DIRECTIONS AND CONCLUSIONS: The growing body of evidence supporting the therapeutic potential of 4-Methylpicolinimidamide hydrochloride highlights its importance as a promising candidate for drug development. Future research will likely focus on optimizing its pharmacological properties, improving its bioavailability, and exploring new therapeutic applications. Additionally, further clinical trials are needed to fully assess its safety and efficacy in human subjects.

In conclusion, 4-Methylpicolinimidamide hydrochloride (CAS No. 1179360-90-7) is a versatile compound with a wide range of biological activities that make it an attractive target for medicinal chemistry and pharmaceutical research. Its unique chemical structure and mechanism of action offer significant potential for developing novel therapies for neurological disorders, inflammatory diseases, and cancer. As research continues to advance, it is anticipated that this compound will play an increasingly important role in the development of innovative treatments for these conditions.